7-fluoro-1-hydroxy-6-nitroquinoxaline-2,3-(1H,4H)-dione

• Molecular Formula: C8H4FN3O5
• Molecular Weight: 241.13 g/mol
• IUPAC Name: 6-fluoro-4-hydroxy-7-nitro-1H-quinoxaline-2,3-dione
• InChI: InChI=1S/C8H4FN3O5/c9-3-1-6-4(2-5(3)12(16)17)10-7(13)8(14)11(6)15/h1-2,15H,(H,10,13)
• InChI Key: AJPOVOFXQZAVJL-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1[N+](=O)[O-])F)N(C(=O)C(=O)N2)O

Description

7-fluoro-1-hydroxy-6-nitroquinoxaline-2,3-(1H,4H)-dione is a useful research compound. Its molecular formula is C8H4FN3O5 and its molecular weight is 241.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 20 ml of sulfuric acid was dissolved 1.34 g of 7-fluoro-1-hydroxyquinoxaline-2,3-(1H,4H)-dione followed by addition of 0.76 g of potassium nitrate under ice-cooling. The mixture was cooled to at room temperature, and after 1 hour, the reaction mixture was poured in ice-water. The resulting crystals were recovered by filtration, rinsed with water and recrystallized from ethanol-water to provide 0.82 g (50%) of 7-fluoro-1-hydroxy-6-nitroquinoxaline-2,3-(1H,4H)-dione.